Cas no 1987084-23-0 (Pyrazolo[1,5-a]pyrazin-4(5H)-one, 2-(2,4-dimethylphenyl)-6,7-dihydro-7-hydroxy-)
Pyrazolo[1,5-a]pyrazin-4(5H)-one, 2-(2,4-dimethylphenyl)-6,7-dihydro-7-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4-dimethylphenyl)-7-hydroxy-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one
- 2-(2,4-dimethylphenyl)-7-hydroxy-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one
- 2-(2,4-dimethylphenyl)-7-hydroxy-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one
- Pyrazolo[1,5-a]pyrazin-4(5H)-one, 2-(2,4-dimethylphenyl)-6,7-dihydro-7-hydroxy-
-
- Inchi: 1S/C14H15N3O2/c1-8-3-4-10(9(2)5-8)11-6-12-14(19)15-7-13(18)17(12)16-11/h3-6,13,18H,7H2,1-2H3,(H,15,19)
- InChI Key: QJBWFMLEPXLSPK-UHFFFAOYSA-N
- SMILES: OC1CNC(C2=CC(C3C=CC(C)=CC=3C)=NN12)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 363
- XLogP3: 1.4
- Topological Polar Surface Area: 67.2
Pyrazolo[1,5-a]pyrazin-4(5H)-one, 2-(2,4-dimethylphenyl)-6,7-dihydro-7-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | BS-4731-1MG |
2-(2,4-dimethylphenyl)-7-hydroxy-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one |
1987084-23-0 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | BS-4731-5MG |
2-(2,4-dimethylphenyl)-7-hydroxy-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one |
1987084-23-0 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | BS-4731-10MG |
2-(2,4-dimethylphenyl)-7-hydroxy-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one |
1987084-23-0 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | BS-4731-20MG |
2-(2,4-dimethylphenyl)-7-hydroxy-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one |
1987084-23-0 | >90% | 20mg |
£76.00 | 2023-04-19 | |
| Key Organics Ltd | BS-4731-50MG |
2-(2,4-dimethylphenyl)-7-hydroxy-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one |
1987084-23-0 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | BS-4731-100MG |
2-(2,4-dimethylphenyl)-7-hydroxy-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one |
1987084-23-0 | >90% | 100mg |
£146.00 | 2025-02-09 |
Pyrazolo[1,5-a]pyrazin-4(5H)-one, 2-(2,4-dimethylphenyl)-6,7-dihydro-7-hydroxy- Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
Additional information on Pyrazolo[1,5-a]pyrazin-4(5H)-one, 2-(2,4-dimethylphenyl)-6,7-dihydro-7-hydroxy-
Pyrazolo[1,5-a]pyrazin-4(5H)-one, 2-(2,4-dimethylphenyl)-6,7-dihydro-7-hydroxy-
The compound with CAS No. 1987084-23-0, known as Pyrazolo[1,5-a]pyrazin-4(5H)-one, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique pyrazolo[1,5-a]pyrazine framework, which is a fused bicyclic system combining pyrazole and pyrazine rings. The presence of the 6,7-dihydro-7-hydroxy substituent further enhances its structural complexity and functional versatility.
Recent studies have highlighted the potential of Pyrazolo[1,5-a]pyrazin-4(5H)-one as a promising scaffold for drug discovery. Researchers have explored its ability to modulate various biological targets, including kinases and proteases, which are critical in disease pathways such as cancer and neurodegenerative disorders. The 2-(2,4-dimethylphenyl) substituent plays a pivotal role in tuning the compound's pharmacokinetic properties, including absorption and bioavailability.
One of the most notable advancements in this area involves the synthesis of Pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives with enhanced selectivity for specific biological targets. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that certain analogs exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This finding underscores the potential of this compound class in developing novel anti-cancer therapies.
Moreover, the 6,7-dihydro-7-hydroxy group contributes significantly to the compound's stability and solubility profiles. This feature is particularly advantageous in drug design, where maintaining optimal pharmacokinetic properties is essential for therapeutic efficacy. Recent computational studies have also revealed that the hydroxyl group at position 7 facilitates hydrogen bonding interactions with target proteins, enhancing binding affinity and selectivity.
In terms of synthetic routes, researchers have developed efficient methodologies to construct the Pyrazolo[1,5-a]pyrazine core. One such approach involves a tandem cyclization strategy using readily available starting materials. This method not only simplifies the synthesis process but also enables the incorporation of diverse substituents at various positions on the ring system.
The 2-(2,4-dimethylphenyl) substituent has been shown to influence the compound's lipophilicity and permeability across biological membranes. By modulating these properties, chemists can optimize the compound's bioavailability and reduce potential toxicity issues. Recent preclinical studies have demonstrated that certain derivatives exhibit favorable pharmacokinetic profiles in animal models.
Another exciting development involves the exploration of Pyrazolo[1,5-a]pyrazin-4(5H)-one as a template for designing multi-target-directed ligands (MTDLs). These compounds are designed to simultaneously inhibit multiple enzymes or receptors involved in disease progression. By leveraging the unique structural features of this compound class, researchers aim to develop more effective therapies with fewer side effects.
In conclusion, Pyrazolo[1,5-a]pyrazin-4(5H)-one, with its distinctive structure and functional groups such as 6,7-dihydro-7-hydroxy and 2-(2,4-dimethylphenyl) substituents, represents a valuable platform for advancing drug discovery efforts. Its potential applications span across various therapeutic areas, making it an area of active research interest in contemporary medicinal chemistry.
1987084-23-0 (Pyrazolo[1,5-a]pyrazin-4(5H)-one, 2-(2,4-dimethylphenyl)-6,7-dihydro-7-hydroxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)